Cas no 2172460-62-5 (4-3-(hydroxymethyl)thian-3-yloxan-4-ol)

• Product Name: 4-3-(hydroxymethyl)thian-3-yloxan-4-ol
• CAS No: 2172460-62-5
• MF: C₁₁H₂₀O₃S
• MW: 232.339702606201
• CID: 5825481
• PubChem ID: 165597356
• Update Time: 2025-10-25

4-3-(hydroxymethyl)thian-3-yloxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-(hydroxymethyl)thian-3-yloxan-4-ol
• 2172460-62-5
• 4-[3-(hydroxymethyl)thian-3-yl]oxan-4-ol
• EN300-1642955

• Inchi： 1S/C11H20O3S/c12-8-10(2-1-7-15-9-10)11(13)3-5-14-6-4-11/h12-13H,1-9H2
• InChI Key： BVJSTQGGLKXCQQ-UHFFFAOYSA-N
• SMILES： S1CCCC(CO)(C1)C1(CCOCC1)O

Computed Properties

• Exact Mass: 232.11331567g/mol
• Monoisotopic Mass: 232.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75Ų

Additional information on 4-3-(hydroxymethyl)thian-3-yloxan-4-ol

4-3-(Hydroxymethyl)Thian-3-Yloxan-4-Ol: A Comprehensive Overview

The compound with CAS No. 2172460-62-5, commonly referred to as 4-3-(hydroxymethyl)thian-3-yloxan-4-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiane ring with hydroxymethyl and hydroxyl groups, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 4-3-(hydroxymethyl)thian-3-yloxan-4-ol in drug delivery systems due to its ability to form stable inclusion complexes with a wide range of drugs. Researchers have demonstrated that this compound can significantly enhance the solubility and bioavailability of poorly soluble pharmaceuticals, making it a promising candidate for developing advanced drug delivery platforms.

In addition to its pharmaceutical applications, 4-3-(hydroxymethyl)thian-3-yloxan-4-ol has shown remarkable properties in polymer chemistry. Its ability to undergo controlled polymerization reactions has led to the development of novel biodegradable polymers with tunable mechanical properties. These polymers have found applications in tissue engineering and regenerative medicine, where biocompatibility and degradability are critical factors.

The synthesis of 4-3-(hydroxymethyl)thian-3-yloxan-4-ol involves a multi-step process that typically begins with the oxidation of sulfur-containing precursors. Recent advancements in catalytic methods have enabled the synthesis of this compound with higher yields and improved purity, making it more accessible for large-scale applications.

From a structural standpoint, 4-3-(hydroxymethyl)thian-3-yloxan-4-ol exhibits a unique combination of functional groups that contribute to its reactivity and versatility. The thiane ring provides a rigid framework, while the hydroxymethyl and hydroxyl groups introduce hydrophilic properties, enabling interactions with both polar and non-polar molecules.

Emerging research has also explored the use of 4-3-(hydroxymethyl)thian-3-yloxan-4-ol in green chemistry initiatives. Its ability to participate in eco-friendly reactions, such as those involving renewable feedstocks, aligns with the growing demand for sustainable chemical processes. This has positioned the compound as a key player in the development of environmentally friendly materials.

In conclusion, 4-3-(hydroxymethyl)thian-3-yloxan-4-ol represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, underscores its potential as a valuable tool in modern chemistry and materials science.